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Compound of Interest

Compound Name: Chloropyrazine

Cat. No.: B057796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for
chloropyrazine (CAS 14508-49-7), a heterocyclic aromatic amine used as an intermediate in
the synthesis of pharmaceuticals and agrochemicals. Due to the limited availability of extensive
toxicological data for this specific compound, this guide also includes information on general
safety protocols for handling similar chemical entities and outlines standard experimental
procedures for toxicity testing.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of chloropyrazine is
fundamental to its safe handling.
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Property Value Source
CAS Number 14508-49-7 [1]
Molecular Formula C4HsCIN2 [1]
Molecular Weight 114.53 g/mol [1]
Appearance C.:ok')rless to light yellow clear

liquid
Boiling Point 93 °C at 120 mmHg [2]
Density 1.3 g/cm3 [2]
Flash Point 57 °C (134.6 °F) - closed cup [2]
Solubility Insoluble in water.

Hazard Identification and Classification

Chloropyrazine is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation

GHS Pictograms:

Signal Word: Warning
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Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Toxicological Data

Quantitative toxicological data for chloropyrazine is not readily available in the public domain.
The available Safety Data Sheets do not provide specific LD50 (lethal dose, 50%) or LC50
(lethal concentration, 50%) values. For many specialty chemicals, comprehensive toxicological
testing may not have been conducted or the results may not be publicly disclosed.

In the absence of specific data, it is prudent to treat chloropyrazine with a high degree of
caution, assuming it may be harmful or toxic, a common practice for novel or under-
characterized chemical compounds in a research and development setting.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to chloropyrazine.
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Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If respiratory
irritation, dizziness, nausea, or unconsciousness
occurs, seek immediate medical attention. If
breathing has stopped, provide artificial

respiration.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Firefighting Measures

Chloropyrazine is a flammable liquid and presents a fire hazard.
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Aspect

Recommendations

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards Arising from the Chemical

Vapors may form explosive mixtures with air.
Vapors may travel to a source of ignition and
flash back. Containers may explode when
heated.

Hazardous Combustion Products

Carbon monoxide, carbon dioxide, nitrogen

oxides (NOx), and hydrogen chloride gas.

Protective Equipment and Precautions for

Firefighters

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental

contamination.

© 2025 BenchChem. All rights reserved.

5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Recommendations

Personal Precautions

Evacuate personnel to a safe area. Wear
appropriate personal protective equipment
(PPE), including chemical-resistant gloves,
safety goggles, and a respirator if vapors are

present. Eliminate all ignition sources.

Environmental Precautions

Prevent further leakage or spillage if safe to do
s0. Do not let product enter drains, sewers, or

waterways.

Methods for Containment and Cleaning Up

Absorb the spill with inert material (e.g., sand,
earth, vermiculite) and place it in a suitable,
labeled container for disposal. Ventilate the area
and wash the spill site after material pickup is

complete.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Aspect

Recommendations

Safe Handling

Use only in a well-ventilated area, preferably in
a chemical fume hood. Avoid contact with skin,
eyes, and clothing. Avoid breathing vapor or
mist. Keep away from ignition sources. Use non-
sparking tools. Ground/bond container and

receiving equipment.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area away from incompatible
materials such as strong oxidizing agents. Store

at room temperature.

Disposal Considerations
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Dispose of chloropyrazine and its contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste.

Experimental Protocols for Safety Assessment

For a comprehensive safety evaluation of chloropyrazine, a battery of standardized
toxicological tests would be necessary. The following are examples of relevant OECD
(Organisation for Economic Co-operation and Development) guidelines for such testing.

Acute Toxicity Testing

e Acute Oral Toxicity (OECD 423): This method is used to estimate the LD50 of a substance
after oral administration. A stepwise procedure is used with a limited number of animals.

o Acute Dermal Toxicity (OECD 402): This test determines the toxic effects of a substance
applied to the skin. The substance is applied to a small area of the skin of several animals,
and the effects are observed over 14 days.

o Acute Inhalation Toxicity (OECD 403): This guideline describes the procedures for assessing
the toxicity of a substance when inhaled.[3] Animals are exposed to the substance for a
defined period, and toxic effects are observed.[3]

Irritation and Sensitization Testing

o Acute Dermal Irritation/Corrosion (OECD 404): This test evaluates the potential of a
substance to cause skin irritation or corrosion.[4] A small amount of the substance is applied
to the skin of an animal, and the site is observed for signs of erythema and edema.[4]

o Acute Eye Irritation/Corrosion (OECD 405): This method assesses the potential of a
substance to cause eye irritation or damage. The substance is applied to one eye of an
animal, and the effects are observed.

o Skin Sensitization (OECD 429): The Local Lymph Node Assay (LLNA) is the preferred
method for determining the skin sensitization potential of a chemical.

Ecotoxicity Testing
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» Daphnia sp. Acute Immobilisation Test (OECD 202): This test is used to determine the acute
toxicity of a substance to aquatic invertebrates, such as Daphnia magna.[5][6][7][8][9] The
concentration that immobilizes 50% of the daphnids (EC50) is determined.[8]

o Fish, Acute Toxicity Test (OECD 203): This guideline describes a method to determine the
acute lethal toxicity of a substance to fish in freshwater. The LC50 is determined.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates
the effects of a substance on the growth of freshwater algae. The EC50 for growth inhibition
is determined.

Visualizations

The following diagrams illustrate key safety concepts and workflows related to the handling and
assessment of chloropyrazine.
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GHS Hazard Classifications for Chloropyrazine.
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Chloropyrazine Spill Occurs

Alert Personnel & Evacuate Area

i

Don Appropriate PPE
(Gloves, Goggles, Respirator)

i

Eliminate Ignition Sources

:

Contain Spill with Inert Absorbent

:

Collect Absorbed Material into Labeled Container

:

Decontaminate Spill Area

:

Dispose of Waste According to Regulations
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Workflow for Responding to a Chloropyrazine Spill.
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In Vivo Testing
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Standard Toxicity Testing Pathways for a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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